Cas no 1805837-53-9 (Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate)

• Product Name: Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate
• CAS No: 1805837-53-9
• MF: C₁₀H₁₁N₃O₂
• MW: 205.213241815567
• CID: 4826143
• Update Time: 2025-06-15

Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate
• Ethyl 6-amino-1H-benzimidazole-4-carboxylate

• Inchi： 1S/C10H11N3O2/c1-2-15-10(14)7-3-6(11)4-8-9(7)13-5-12-8/h3-5H,2,11H2,1H3,(H,12,13)
• InChI Key： OGXNXANTHCUFHJ-UHFFFAOYSA-N
• SMILES： O(CC)C(C1=CC(=CC2=C1N=CN2)N)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 247
• XLogP3: 1
• Topological Polar Surface Area: 81

Additional information on Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate

Comprehensive Overview of Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate (CAS No. 1805837-53-9)

Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate (CAS No. 1805837-53-9) is a highly specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the benzimidazole family, a class of heterocyclic aromatic organic compounds known for their diverse biological activities. The presence of both an amino group and an ester moiety in its structure makes it a versatile intermediate for synthesizing more complex molecules, particularly in drug discovery and development.

In recent years, the demand for benzimidazole derivatives has surged due to their potential applications in medicinal chemistry. Researchers are particularly interested in Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate because of its role as a building block for small-molecule inhibitors and kinase-targeted therapies. These applications align with current trends in personalized medicine and targeted cancer treatments, which are among the most searched topics in scientific and medical communities.

The synthesis of Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate typically involves multi-step organic reactions, including condensation, cyclization, and esterification. Its CAS number 1805837-53-9 serves as a unique identifier in chemical databases, ensuring accurate retrieval of its physicochemical properties, safety data, and literature references. This compound exhibits moderate solubility in polar organic solvents, which is advantageous for its use in various reaction conditions.

One of the key reasons for the growing interest in this compound is its potential as a precursor for anticancer agents. Benzimidazole scaffolds have shown promising activity against various cancer cell lines, and modifications at the 6-position (where the amino group resides) can significantly alter biological activity. This aligns with the increasing number of searches for "cancer drug intermediates" and "targeted therapy compounds" in academic and industrial research.

From a structural perspective, the ethyl carboxylate group in Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate provides an excellent handle for further chemical modifications. Medicinal chemists often exploit this feature to create amide derivatives or reduce it to alcohols, expanding the diversity of accessible compounds. The compound's molecular weight of 205.22 g/mol and its balanced lipophilicity make it particularly suitable for drug discovery programs focusing on central nervous system (CNS) targets.

Quality control of CAS No. 1805837-53-9 is crucial for research applications. Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are typically employed to verify its purity and structural integrity. These methods are frequently searched by quality assurance professionals in the pharmaceutical industry, reflecting the compound's relevance in current Good Manufacturing Practice (cGMP) environments.

Beyond pharmaceutical applications, Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate has shown potential in materials science. Its conjugated system and ability to form coordination complexes make it interesting for developing organic semiconductors and metal-organic frameworks (MOFs). These applications correspond with the rising interest in sustainable materials and green chemistry solutions.

Storage and handling of this compound require standard laboratory precautions. While not classified as hazardous under current regulations, proper storage conditions (typically 2-8°C in a dry environment) are recommended to maintain stability. This information is particularly relevant for laboratory managers and procurement specialists who frequently search for "chemical storage guidelines" and "compound stability data."

The patent landscape surrounding benzimidazole derivatives indicates growing intellectual property activity, with CAS 1805837-53-9 appearing in several recent applications. This reflects the compound's commercial potential and the pharmaceutical industry's focus on novel heterocyclic compounds. Researchers monitoring patent trends often search for "emerging chemical entities" and "patented intermediates," making this aspect particularly noteworthy.

In conclusion, Ethyl 6-amino-1H-benzo[d]imidazole-4-carboxylate represents an important chemical building block with multifaceted applications in drug discovery, materials science, and specialty chemistry. Its unique structural features, identified by CAS No. 1805837-53-9, position it as a valuable tool for researchers developing next-generation therapeutic agents and functional materials. As scientific interest in heterocyclic compounds continues to grow, this compound is likely to remain at the forefront of innovative chemical research.